Cas no 1192488-09-7 (2-(trifluoromethoxy)cyclohexanone)

• Product Name: 2-(trifluoromethoxy)cyclohexanone
• CAS No: 1192488-09-7
• MF: C₇H₉F₃O₂
• MW: 182.140372991562
• CID: 5098010
• Update Time: 2026-03-02

2-(trifluoromethoxy)cyclohexanone Chemical and Physical Properties

Names and Identifiers

• Cyclohexanone, 2-(trifluoromethoxy)-
• 2-(trifluoromethoxy)cyclohexanone

• Inchi： 1S/C7H9F3O2/c8-7(9,10)12-6-4-2-1-3-5(6)11/h6H,1-4H2
• InChI Key： URQHMKHEFFEMCT-UHFFFAOYSA-N
• SMILES： C1(=O)CCCCC1OC(F)(F)F

Additional information on 2-(trifluoromethoxy)cyclohexanone

Recent Advances in the Application of 2-(Trifluoromethoxy)cyclohexanone (CAS: 1192488-09-7) in Chemical Biology and Pharmaceutical Research

2-(Trifluoromethoxy)cyclohexanone (CAS: 1192488-09-7) has emerged as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel pharmaceuticals and agrochemicals. Recent studies have highlighted its utility in the construction of complex molecular architectures due to the unique electronic and steric properties imparted by the trifluoromethoxy group. This research brief synthesizes the latest findings on this compound, focusing on its synthetic applications, biological activities, and potential therapeutic implications.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the use of 2-(trifluoromethoxy)cyclohexanone as a precursor in the synthesis of potent gamma-secretase modulators for Alzheimer's disease treatment. The trifluoromethoxy group was found to enhance blood-brain barrier penetration while maintaining low cytotoxicity, a critical factor in central nervous system drug development. The research team employed a novel asymmetric hydrogenation strategy to achieve high enantioselectivity (up to 98% ee) in the final products.

In parallel work reported in ACS Chemical Biology, researchers explored the compound's role in developing new antifungal agents. The electron-withdrawing nature of the trifluoromethoxy group was shown to significantly improve the metabolic stability of derived compounds against fungal cytochrome P450 enzymes. Molecular docking studies revealed that derivatives of 2-(trifluoromethoxy)cyclohexanone exhibited strong binding affinity to fungal lanosterol 14α-demethylase, with IC50 values in the nanomolar range against Candida albicans.

The compound's utility extends beyond therapeutic applications. A recent patent (WO2023056321) describes its incorporation into liquid crystal materials for advanced display technologies. The unique dipole moment of the trifluoromethoxy group contributes to desirable dielectric anisotropy while maintaining low viscosity, properties critical for fast-switching display applications. This dual functionality in both biomedical and materials science applications underscores the versatility of 2-(trifluoromethoxy)cyclohexanone.

From a synthetic chemistry perspective, several innovative methodologies have been developed to access this scaffold. A 2024 Nature Communications paper detailed a photocatalytic trifluoromethoxylation of cyclohexanone derivatives using a copper(I)/phenanthroline catalyst system. This approach provides a more sustainable alternative to traditional methods that require hazardous reagents, achieving yields up to 85% under mild conditions. The protocol has been successfully applied to gram-scale synthesis, demonstrating its potential for industrial applications.

Ongoing research is exploring the metabolic fate of 2-(trifluoromethoxy)cyclohexanone derivatives. Preliminary results from in vitro studies with human liver microsomes indicate that the trifluoromethoxy group exhibits remarkable metabolic stability compared to its methoxy counterpart, with significantly slower oxidative defluorination rates. This property is particularly valuable for improving the pharmacokinetic profiles of drug candidates, potentially reducing dosing frequency in clinical applications.

In conclusion, 2-(trifluoromethoxy)cyclohexanone (CAS: 1192488-09-7) continues to demonstrate significant value across multiple research domains. Its unique physicochemical properties enable the development of compounds with enhanced biological activity and improved drug-like characteristics. Future research directions likely will focus on expanding its applications in targeted drug delivery systems and as a building block for the development of novel fluorinated materials with tailored properties.